Cas no 99437-70-4 (Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)-)

• Product Name: Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)-
• CAS No: 99437-70-4
• MF: C₆H₉F₃O₃
• MW: 186.129072904587
• CID: 797128
• PubChem ID: 1810276
• Update Time: 2025-04-19

Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4,4,4-trifluoro-3-hydroxy-, ethyl ester, (3S)-
• Ethyl (3S)-4,4,4-trifluoro-3-hydroxybutanoate
• Ethyl 3-hydroxy-4,4,4-trifluorobutyrate
• (S)-Ethyl 3-Hydroxy-4,4,4-Trifluorobutyrate
• 99437-70-4
• AKOS006290782
• ETHYL (S)-3-HYDROXY-4,4,4-TRIFLUOROBUTANOATE
• DTXSID30365235
• Ethyl(S)-3-hydroxy-4,4,4-trifluorobutanoate
• Ethyl (S)-4,4,4-trifluoro-3-hydroxybutanoate
• EN300-4285692
• SCHEMBL16190580
• ZWEDFBKLJILTMC-BYPYZUCNSA-N

• Inchi： 1S/C6H9F3O3/c1-2-12-5(11)3-4(10)6(7,8)9/h4,10H,2-3H2,1H3/t4-/m0/s1
• InChI Key： ZWEDFBKLJILTMC-BYPYZUCNSA-N
• SMILES： FC([C@H](CC(=O)OCC)O)(F)F

Computed Properties

• Exact Mass: 186.05037863g/mol
• Monoisotopic Mass: 186.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 0.86280